Cas no 818-04-2 (diisopentyl succinate)

• Product Name: diisopentyl succinate
• CAS No: 818-04-2
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 39954
• Update Time: 2026-05-14

diisopentyl succinate Chemical and Physical Properties

Names and Identifiers

• diisopentyl succinate
• bis(3-methylbutyl) butanedioate
• Bernsteinsaeurediisoamylester
• Bernsteinsaeure-diisopentylester
• diisoamyl succinate
• Diisoamylsuccinat
• EINECS 212-448-6
• succinic acid diisopentyl ester

• Inchi： 1S/C14H26O4/c1-11(2)7-9-17-13(15)5-6-14(16)18-10-8-12(3)4/h11-12H,5-10H2,1-4H3
• InChI Key： VITLQDOBPXWZLH-UHFFFAOYSA-N
• SMILES： CC(C)CCOC(=O)CCC(=O)OCCC(C)C

Computed Properties

• Exact Mass: 258.18300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11

Experimental Properties

• PSA: 52.60000
• LogP: 2.94520

Additional information on diisopentyl succinate

Recent Advances in the Application of Diisopentyl Succinate (CAS 818-04-2) in Chemical Biology and Pharmaceutical Research

Diisopentyl succinate (CAS 818-04-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a solvent, plasticizer, and potential drug delivery enhancer. This ester derivative of succinic acid is characterized by its excellent solubility properties and low toxicity, making it a promising candidate for various biomedical applications. Recent studies have explored its role in improving the bioavailability of poorly soluble drugs, as well as its potential use in biodegradable polymer formulations for controlled drug release systems.

A 2023 study published in the Journal of Controlled Release investigated the use of diisopentyl succinate as a penetration enhancer in transdermal drug delivery systems. The research demonstrated that formulations containing this compound significantly improved the skin permeation of model drugs without causing irritation, suggesting its potential for developing more effective topical medications. The study employed advanced analytical techniques including HPLC-MS and confocal Raman microscopy to track the compound's distribution and mechanism of action in skin tissue.

In the realm of polymer chemistry, researchers have recently developed novel biodegradable copolymers incorporating diisopentyl succinate as a plasticizing component. A 2024 publication in Biomaterials Science reported the synthesis of poly(lactic acid)-diisopentyl succinate copolymers with enhanced mechanical properties and controlled degradation rates. These materials showed particular promise for medical device applications where gradual drug elution is desired, such as in resorbable surgical implants or long-acting contraceptive devices.

The pharmaceutical industry has also shown growing interest in diisopentyl succinate as a green alternative to traditional solvents. A comprehensive review in Green Chemistry (2023) highlighted its advantages over conventional phthalate-based plasticizers, including better biocompatibility and reduced environmental persistence. Several pharmaceutical companies have begun incorporating this compound into their formulation strategies, particularly for pediatric and sensitive patient populations where safety concerns are paramount.

Recent toxicological studies have further supported the safety profile of diisopentyl succinate. A 2024 investigation published in Regulatory Toxicology and Pharmacology conducted extensive in vitro and in vivo testing, concluding that the compound exhibits minimal cytotoxicity and no evidence of endocrine disruption at relevant exposure levels. These findings are particularly significant as regulatory agencies worldwide continue to scrutinize the safety of pharmaceutical excipients and plasticizers.

Looking forward, researchers are exploring innovative applications of diisopentyl succinate in nanomedicine. Preliminary results from ongoing studies suggest its potential as a component in lipid nanoparticle formulations for mRNA delivery, capitalizing on its ability to modulate membrane fluidity and enhance cellular uptake. As the field of chemical biology continues to evolve, diisopentyl succinate (CAS 818-04-2) appears poised to play an increasingly important role in the development of next-generation pharmaceutical technologies and biomedical materials.